Cas no 35312-62-0 (1H-imidazole, benzoyl-)

• Product Name: 1H-imidazole, benzoyl-
• CAS No: 35312-62-0
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 306715
• PubChem ID: 186197
• Update Time: 2025-04-19

1H-imidazole, benzoyl- Chemical and Physical Properties

Names and Identifiers

• 1H-imidazole, benzoyl-
• (1H-IMIDAZOL-2-YL)-PHENYL-METHANONE
• (1H-imidazol-2-yl)phenyl-methanone
• 38353-02-5
• 1H-Imidazol-2-yl(phenyl)methanone
• MFCD00707818
• CS-0206437
• CHEMBL1712288
• HMS2856J11
• AMY42517
• F3093-0027
• AKOS000271251
• HMS1659I10
• MLS001195376
• 11J-020
• Z652692194
• DTXSID70956747
• benzoyl imidazole
• Methanone, 1H-imidazol-2-ylphenyl-
• SCHEMBL653441
• 2-benzoyl-1H-imidazole
• (1H-imidazol-2-yl)phenyl-methanone, AldrichCPR
• A903262
• 35312-62-0
• EN300-134945
• 2-benzoylimidazole
• FT-0693482
• (1H-imidazol-2-yl)(phenyl)methanone
• SMR000550569
• 1H-Imidazol-2-yl(phenyl)methanone #
• NCGC00246526-01

• Inchi： 1S/C10H8N2O/c13-9(10-11-6-7-12-10)8-4-2-1-3-5-8/h1-7H,(H,11,12)
• InChI Key： JUVDEAXMLQQRFP-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=CN1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.06400
• Monoisotopic Mass: 172.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.237g/cm3
• Boiling Point: 372.6ºC at 760mmHg
• Flash Point: 182.6ºC
• Refractive Index: 1.615
• PSA: 45.75000
• LogP: 1.64070

1H-imidazole, benzoyl- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：